Cas no 1326810-80-3 (4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326810-80-3
• MF: C₁₇H₂₀FNO₄
• MW: 321.343408584595
• MDL: MFCD19706174
• CID: 4694630
• Update Time: 2025-06-28

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706174
• Inchi： 1S/C17H20FNO4/c1-11-6-8-17(9-7-11)19(14(10-23-17)16(21)22)15(20)12-4-2-3-5-13(12)18/h2-5,11,14H,6-10H2,1H3,(H,21,22)
• InChI Key： WIQPFAAHRCKVHJ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1C(C(=O)O)COC21CCC(C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 475
• Topological Polar Surface Area: 66.8

Additional information on 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid: A Promising Compound in Modern Pharmaceutical Research

4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, identified by its CAS No. 1326810-80-3, represents a novel class of synthetic molecules with potential applications in pharmaceutical and biotechnological fields. This compound is characterized by a unique structural framework combining a spirocyclic system with multiple functional groups, including a fluorinated benzoyl moiety and a carboxylic acid group. Recent studies have highlighted its potential as a lead compound for drug development targeting specific biological pathways, making it a subject of significant scientific interest.

The molecular structure of 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid features a spiro[4.5]decane core, which is a bicyclic system formed by the fusion of a five-membered ring and a six-membered ring. The introduction of an oxa (oxygen) atom in the ring system and the presence of an aza (nitrogen) atom in the spiro junction contribute to its distinct chemical properties. The fluorinated benzoyl group at the 4-position enhances the compound’s hydrophobicity and metabolic stability, while the carboxylic acid functionality at the 3-position provides potential for molecular interactions with biological targets.

Recent advancements in medicinal chemistry have demonstrated that compounds with spirocyclic architectures often exhibit enhanced bioavailability and selectivity compared to their linear analogs. A 2023 study published in Journal of Medicinal Chemistry highlighted the role of spiro[4.5]decane derivatives in modulating G protein-coupled receptor (GPCR) signaling pathways. The incorporation of the fluorinated benzoyl group in 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has been shown to increase binding affinity to specific receptors, which is a critical factor in drug design for treating chronic diseases such as diabetes and hypertension.

The carboxylic acid group in this compound plays a dual role in its pharmacological activity. It can act as a hydrogen bond donor, facilitating interactions with target proteins, while also contributing to the compound’s solubility in aqueous environments. This dual functionality is particularly relevant in the context of drug delivery systems, where solubility and stability are critical parameters for therapeutic success. Research published in Advanced Drug Delivery Reviews in 2022 emphasized the importance of carboxylic acid moieties in enhancing the oral bioavailability of small molecules, a property that 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid may possess due to its structural design.

One of the most intriguing aspects of 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid is its potential as a scaffold for further chemical modifications. The spiro[4.5]decane core provides a flexible platform for introducing various substituents, which can be tailored to optimize its pharmacological profile. For example, the 8-methyl group in the molecule may serve as a site for further functionalization, enabling the creation of derivatives with enhanced potency or reduced side effects. This adaptability is a key advantage in the development of multi-target drugs, which are increasingly being explored for complex diseases like cancer and neurodegenerative disorders.

Recent computational studies have used molecular docking simulations to investigate the interaction between 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid and potential biological targets. These simulations suggest that the compound may bind to specific enzymes involved in metabolic pathways, such as phosphatidylinositol 3-kinase (PI3K) or histone deacetylases (HDACs). The ability of the fluorinated benzoyl group to form hydrophobic interactions with these targets is a significant factor in its potential therapeutic applications. Such findings underscore the importance of structural modifications in optimizing the compound’s efficacy and selectivity.

Experimental studies conducted in 2023 have also demonstrated the compound’s potential in modulating inflammatory responses. In vitro assays showed that 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid exhibits anti-inflammatory activity by inhibiting the activation of nuclear factor-kappa B (NF-κB), a key regulator of inflammatory gene expression. This property makes the compound a promising candidate for the treatment of autoimmune diseases and inflammatory conditions such as rheumatoid arthritis and Crohn’s disease.

The synthesis of 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid involves a series of well-defined chemical steps, including the formation of the spirocyclic core and the introduction of the fluorinated benzoyl and carboxylic acid functionalities. The use of advanced synthetic methods, such as microwave-assisted reactions and catalytic approaches, has enabled the efficient production of this compound with high purity and yield. These synthetic strategies are critical for scaling up production for potential therapeutic applications.

Despite its promising properties, further research is needed to fully understand the pharmacokinetics and toxicology of 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid. Preclinical studies are currently underway to evaluate its safety profile and efficacy in animal models of disease. These studies will provide essential data for the development of this compound into a viable therapeutic agent. The results of these studies will also inform future efforts to optimize the compound’s structure for improved therapeutic outcomes.

In conclusion, 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further research and development. As the scientific community continues to explore the therapeutic potential of spirocyclic compounds, this molecule may play a pivotal role in the treatment of a wide range of diseases, underscoring the importance of continued investigation into its properties and applications.

For more information on the synthesis, biological activity, and potential applications of 4-(2-Fluorobenzoyl)-8-methyl-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, researchers are encouraged to refer to recent publications in leading scientific journals and to engage in collaborative efforts to advance this promising area of pharmaceutical research.